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Chemical Profile of 6-Aminoindolin-2-one

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-Aminoindolin-2-one

CAS No.: 150544-04-0

Cat. No.: S667192

6-Aminoindolin-2-one, also known as 6-aminooxindole, is an organic compound with the molecular
formula CBH8N20 and a molecular weight of 148.16 g/mol [1] [2]. It serves as a versatile synthon and key
intermediate in medicinal chemistry. Recent research highlights a broader interest in indolin-2-one
derivatives, which demonstrate promising anti-inflammatory activities by targeting the GSK3(/NLRP3

pathway [3].

Table 1: Estimated Physicochemical Properties of 6-Aminoindolin-2-one [2]

Property Estimated Value Source | Model
Melting Point 137.96 °C EPI Suite

Boiling Point 302.31 °C, 361.8 °C EPAT.E.S.T., EPI Suite
Density 1.23 g/cm?3 EPATE.S.T.

Water Solubility 2629.32 mg/L, 9396.5 mg/L EPAT.E.S.T., EPI Suite
Flash Point 166.53 °C EPATE.S.T.

Synthetic Protocol from a Patent
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The following procedure is adapted from a 2005 patent (US2005/256125 A1) for the synthesis of 6-

aminoindolones from 2,4-dinitrophenylacetic acid [1].

Objective

To synthesize 6-Aminoindolin-2-one from 2,4-dinitrophenylacetic acid via a one-pot hydrogenation and

cyclization sequence.

Materials

e Starting Material: 2,4-Dinitrophenylacetic acid (10 g, 44 mmol)

e Solvent: Ethanol (200 mL)

e Catalyst: 10% Palladium on Carbon (Pd/C, 400 mg)

¢ Additive: p-Toluenesulfonic acid (p-TsOH, 150 mg)

¢ Equipment: Hydrogenation apparatus (capable of maintaining 45 psi Hz), round bottom flask, heating
mantle, diatomaceous earth

Step-by-Step Procedure

¢ Dissolution: Charge a hydrogenation vessel with 2,4-dinitrophenylacetic acid (10 g, 44 mmol) and
ethanol (200 mL). Purge the system with nitrogen to create an inert atmosphere.

e Catalyst Addition: Add the 10% Pd/C catalyst (400 mg) to the solution.

e Hydrogenation: Subject the mixture to hydrogenation at 45 psi hydrogen pressure for 2 hours.
Monitor for reaction completion.

e Cyclization: a. Transfer the reaction mixture to a round bottom flask. b. Add p-toluenesulfonic acid
(150 mg). c. Heat the mixture under reflux overnight.

e Work-up: a. Filter the warm reaction mixture through a pad of diatomaceous earth to remove the
catalyst. b. Concentrate the filtrate under reduced pressure using a rotary evaporator.

¢ Isolation: The product precipitates from the concentrated solution as brown crystals. Collect the solid
by filtration and wash with a small amount of cold ethanol.

Analysis and Characterization

e Yield: 4.68 g (72% vyield) [1].
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e 'H NMR (DMSO-d6, 400 MHz): 6 3.20 (s, 2H), 4.97 (br s, 2H), 6.07 (m, 2H), 6.76 (d, J = 8.7 Hz, 1H),
10.05 (s, 1H) [1].

e HPLC Retention Time: 2.123 min [1].

e LRMS (M+): 148.7 [1].

Experimental Workflow Visualization

The diagram below outlines the logical sequence of the synthesis and work-up process.
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Start: 2,4-Dinitrophenylacetic
Acid

End: Crude
6-Aminoindolin-2-one

Click to download full resolution via product page

Application Notes for Researchers
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e Purification: The protocol yields a brown crystalline solid. For applications requiring higher purity,
further purification steps such as recrystallization from a suitable solvent (e.g., water, ethanol/water
mixtures) or column chromatography are recommended.

Scale-up Considerations: The reaction has been demonstrated on a 10-gram scale. For larger
scales, ensure efficient stirring during hydrogenation and catalyst filtration. The reaction time for
hydrogenation and cyclization may need optimization upon scaling.

Handling and Storage: The compound contains amino groups and is susceptible to oxidation. It is
advisable to store the product under an inert atmosphere at low temperatures. Standard laboratory
safety practices should be followed, especially when handling the pyrophoric Pd/C catalyst and high-
pressure hydrogenation equipment.

Suggestions for Further Information

The information available from the search is from a 2005 patent. For a more comprehensive and up-to-date

view, [ suggest:

e Consulting Specialized Databases: Search recent scientific literature (post-2020) using platforms
like SciFinder, Reaxys, or PubMed for "6-Aminoindolin-2-one synthesis" or "6-aminooxindole
preparation”.

Exploring Alternative Routes: Investigate other synthetic pathways, such as the reduction of 6-
nitroisatin or 6-nitrooxindole, or transition-metal-catalyzed coupling reactions for constructing the
indolinone core.

Supplier Documentation: Check the product pages of chemical suppliers like Accela ChemBio or
Alchem Pharmtech, who list this compound, for analytical data or suggested protocols [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b667192#synthesis-of-6-

aminoindolin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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